Cas no 2680720-81-2 (benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate)

• Product Name: benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate
• CAS No: 2680720-81-2
• MF: C₁₈H₂₀BrNO₂
• MW: 362.260904312134
• CID: 5622537
• PubChem ID: 165930794
• Update Time: 2025-10-19

benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300031
• 2680720-81-2
• benzyl N-[2-(4-bromo-3-methylphenyl)propan-2-yl]carbamate
• benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate

• Inchi： 1S/C18H20BrNO2/c1-13-11-15(9-10-16(13)19)18(2,3)20-17(21)22-12-14-7-5-4-6-8-14/h4-11H,12H2,1-3H3,(H,20,21)
• InChI Key： DYSIPTAJRAIABN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C)(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.06774g/mol
• Monoisotopic Mass: 361.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate

Introduction to Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate (CAS No. 2680720-81-2)

Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate, with the chemical identifier CAS No. 2680720-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its benzyl and N-2-(4-bromo-3-methylphenyl)propan-2-yl substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis of Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate involves a series of well-established organic reactions, including condensation, esterification, and bromination. The presence of the bromine atom at the para position relative to the methyl group in the phenyl ring enhances the electrophilicity of the aromatic system, making it a valuable substrate for further functionalization. This characteristic has been exploited in various synthetic strategies to develop more complex molecules with tailored biological properties.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as pharmacological agents. Carbamates are known for their ability to act as protease inhibitors, which has led to their exploration in the treatment of various diseases, including neurodegenerative disorders and inflammatory conditions. The specific substitution pattern in Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate may contribute to its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of a benzyl group and a carbamate moiety provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific enzymes or receptors. This flexibility has been leveraged in the development of novel therapeutic agents targeting diseases such as cancer, diabetes, and infectious diseases. Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing carbamate derivatives with improved pharmacokinetic profiles.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate and its biological targets. Advanced computational techniques have allowed researchers to predict binding modes and optimize molecular structures for enhanced efficacy. These methods have complemented traditional experimental approaches, leading to faster and more efficient drug development pipelines.

Moreover, the environmental impact of pharmaceutical synthesis has prompted researchers to explore greener alternatives for producing carbamate compounds. The use of sustainable solvents and catalytic methods has been investigated to minimize waste and reduce energy consumption. Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate serves as an excellent model compound for developing eco-friendly synthetic routes that align with global sustainability goals.

The pharmacological profile of this compound is still under active investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, its ability to modulate protease activity could make it relevant in therapeutic strategies aimed at reducing inflammation or preventing protein aggregation. Additionally, the presence of both bromine and methyl substituents may influence its metabolic stability, a critical factor in determining drug bioavailability.

In conclusion, Benzyl N-2-(4-bromo-3-methylphenyl)propan-2-ylcarbamate (CAS No. 2680720-81-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.